Cas no 117745-41-2 (1,1'-Binaphthalene, 6,6'-dibromo-2,2'-dimethoxy-, (1S)-)

• Product Name: 1,1'-Binaphthalene, 6,6'-dibromo-2,2'-dimethoxy-, (1S)-
• CAS No: 117745-41-2
• MF: C₂₂H₁₆Br₂O₂
• MW: 472.169244766235
• MDL: MFCD06654379
• CID: 1207169
• PubChem ID: 2794073
• Update Time: 2025-04-20

1,1'-Binaphthalene, 6,6'-dibromo-2,2'-dimethoxy-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Binaphthalene, 6,6'-dibromo-2,2'-dimethoxy-, (1S)-
• 6-bromo-1-(6-bromo-2-methoxynaphthyl)-2-methoxynaphthalene
• (S)-6,6'-Dibromo-2,2'-dimethoxy-1,1'-binaphthalene
• (S)-6.6'-Dibromo-2.2'-dimethoxy-1.1'-binaphthalene
• 6,6''-dibromo-2,2''-dimethoxy-1,1''-binaphthyl
• A925610
• AC7763
• DTXSID90383177
• 6,6 inverted exclamation marka-dibromo-2,2 inverted exclamation marka-dimethoxy-1,1 inverted exclamation marka-binaphthyl
• CS-0196534
• 117745-41-2
• (R)-6,6 inverted exclamation mark -Dibromo-2,2 inverted exclamation mark -dimethoxy-1,1 inverted exclamation mark -binaphthalene
• 74866-27-6
• SY027685
• AC7749
• AKOS027256704
• (R)-6,6'-Dibromo-2,2'-dimethoxy-1,1'-binaphthalene
• 117745-45-6
• 1,1'-Binaphthalene, 6,6'-dibromo-2,2'-dimethoxy-
• 6,6'-dibromo-2,2'-dimethoxy-1,1'-binaphthyl
• UOJOTOKUVNPQNZ-UHFFFAOYSA-N
• MFCD06654379
• (S)-6,6 inverted exclamation mark -Dibromo-2,2 inverted exclamation mark -dimethoxy-1,1 inverted exclamation mark -binaphthalene
• (R)-6,6?-DIBROMO-2,2?-DIMETHOXY-1,1?-BINAPHTHALENE
• BS-50541
• SY027686
• 6-bromo-1-(6-bromo-2-methoxynaphthalen-1-yl)-2-methoxynaphthalene
• (S)-6,6?-DIBROMO-2,2?-DIMETHOXY-1,1?-BINAPHTHALENE
• SCHEMBL3829305

• MDL： MFCD06654379
• Inchi： 1S/C22H16Br2O2/c1-25-19-9-3-13-11-15(23)5-7-17(13)21(19)22-18-8-6-16(24)12-14(18)4-10-20(22)26-2/h3-12H,1-2H3
• InChI Key： UOJOTOKUVNPQNZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CC(=C2C1=C(C=CC2C=C(C=CC1=2)Br)OC)OC

Computed Properties

• Exact Mass: 469.95200
• Monoisotopic Mass: 469.95170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 7.20220